Cas no 344275-49-6 (1-(3,4-Dichlorophenyl)-2-(methylsulfonyl)-1-ethanone)

• Product Name: 1-(3,4-Dichlorophenyl)-2-(methylsulfonyl)-1-ethanone
• CAS No: 344275-49-6
• MF: C₉H₈Cl₂O₃S
• MW: 267.129019737244
• MDL: MFCD00202208
• CID: 3143295
• PubChem ID: 1483521
• Update Time: 2025-04-21

1-(3,4-Dichlorophenyl)-2-(methylsulfonyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dichlorophenyl)-2-(methylsulfonyl)-1-ethanone
• MFCD00202208
• AKOS005071060
• 1-(3,4-Dichlorophenyl)-2-(methylsulfonyl)ethan-1-one
• 1-(3,4-Dichlorophenyl)-2-(methylsulfonyl)ethanone
• 344275-49-6
• 7H-572S
• Bionet2_000074
• 1-(3,4-dichlorophenyl)-2-methylsulfonylethanone
• HMS1364D08
• CS-0451441
• 1-(3,4-dichlorophenyl)-2-methanesulfonylethan-1-one

• MDL： MFCD00202208
• Inchi： 1S/C9H8Cl2O3S/c1-15(13,14)5-9(12)6-2-3-7(10)8(11)4-6/h2-4H,5H2,1H3
• InChI Key： PECLKUAETWECDH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CS(C)(=O)=O)=O)Cl

Computed Properties

• Exact Mass: 265.9571207Da
• Monoisotopic Mass: 265.9571207Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Melting Point: 125-126°

1-(3,4-Dichlorophenyl)-2-(methylsulfonyl)-1-ethanone Security Information

• HazardClass：IRRITANT